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Compound of Interest

Compound Name: Cyanoacetone sodium

Cat. No.: B8480401

Get Quote

Executive Safety Summary (The "Must-Read")
Warning: Acid Sensitivity & Lachrymator Risk Sodium cyanoacetone (CAS 70807-22-6 / 10226-

30-9) is the sodium enolate of cyanoacetone. While the salt itself is a solid, contact with any

acid (even weak acids) instantly liberates free cyanoacetone (3-oxobutanenitrile).

The Hazard: Free cyanoacetone is a volatile, severe lachrymator (tear gas) and skin irritant.

The Rule: Never acidify this compound outside of a functioning fume hood. Ensure all waste

streams containing this material are basified (pH > 9) before disposal to prevent off-gassing

in waste containers.

Storage & Stability Protocols
Question:My reagent arrived as a brown powder. Is it degraded? Answer: Likely not. While pure

sodium cyanoacetone is often off-white to pale yellow, commercial grades (90-95%) frequently

appear as a tan or brown crystalline powder due to trace polymerization or oxidation.

Storage Specifications:
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Parameter Requirement Reason

Temperature 2°C to 8°C (Refrigerate)
Retards enolate
polymerization.

Atmosphere Inert (Argon/Nitrogen)
Prevents hydrolysis and

oxidation.

Humidity Strictly Anhydrous (<10% RH)

Highly hygroscopic; moisture

causes clumping and

hydrolysis.

| Container | Tightly sealed, Parafilm/Tape | Prevents atmospheric acid/moisture ingress. |

Visual Inspection Guide (Decision Tree)
Use this logic flow to determine if your reagent is safe to use.

Inspect Reagent
(In Glovebox/Hood)

Check Color & Texture

Off-White/Pale Yellow
Free-flowing

Best Case

Tan/Brown
Crystalline

Common

Dark Brown/Black
Gooey/Sticky

Critical Failure

Standard Use
(High Purity)

Run 1H NMR
(Check Purity)

Quench & Dispose
(Degraded)
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Figure 1: Quality Control Decision Matrix for Sodium Cyanoacetone. Darkening often indicates

oxidation, but "gooey" texture confirms hydrolysis.

Handling & Experimental Troubleshooting
FAQ: Dissolution and Transfer
Q: The salt is clumping during weighing. How do I handle this? A: Clumping indicates moisture

absorption.

Immediate Action: Move the container to a glovebox or a glove bag flushed with nitrogen.

Correction: Do not chip at the solid with a metal spatula in open air; the friction can expose

fresh surfaces to moisture, accelerating degradation.

Protocol: Weigh rapidly into a tared vial, cap immediately, and dissolve in your anhydrous

solvent (e.g., MeOH, EtOH, DMF) before adding to the reaction vessel.

Q: What solvents are compatible? A:

Recommended: Methanol, Ethanol (high solubility); DMF, DMSO (moderate solubility).

Avoid: Acidic solvents (Acetic acid), wet solvents, or halogenated solvents that might react

with the enolate nucleophile over long periods.

FAQ: Reaction Safety
Q: I smell a pungent, sweet, almond-like odor. What is happening? A:STOP IMMEDIATELY.

Diagnosis: This odor profile suggests the release of HCN (Hydrogen Cyanide) or Free

Cyanoacetone.

Cause: Your reaction mixture has likely become acidic (pH < 7), or moisture has hydrolyzed

the nitrile.

Remediation:

Close the fume hood sash completely.
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Alert lab personnel.

If safe, add aqueous NaOH or sat. NaHCO3 to the vessel to re-basify (pH > 9).

Evacuate the area if the smell persists.

Safe Transfer Workflow

Preparation Execution Cleanup

PPE: Nitrile Gloves (Double),
Goggles, Lab Coat

Check pH of
Receiving Solvent

Weigh in
Inert Atmosphere

Dissolve in
Basic/Neutral Solvent

Cannula/Syringe
Transfer

Rinse Glassware
with Bleach/NaOH

Click to download full resolution via product page

Figure 2: Safe handling workflow ensuring the material remains neutral/basic and isolated from

operators.

Emergency & Waste Disposal Protocols
Spills
Scenario:Powder spilled on the benchtop.

Do NOT use water initially (it spreads the contamination).

Do NOT use paper towels soaked in general cleaners (often acidic).

Protocol:

Cover spill with solid sodium carbonate (Na2CO3) or bicarbonate to ensure basicity.

Dampen with 1% NaOH solution (or dilute bleach if cyanide generation is suspected,

though basification is the priority for the enolate).

Scoop into a hazardous waste container labeled "Basic Organic Solids."
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Waste Disposal
Crucial Step: Check the pH of your aqueous waste stream.

If Acidic: The waste container may pressurize due to gas evolution (HCN/Cyanoacetone).

Requirement: Adjust waste to pH 10-11 using NaOH before sealing the container. Label

clearly: "Contains Nitriles/Cyanides - DO NOT ACIDIFY."

Scientific Mechanism & Context[1][2][3][4][5][6]
Why is the Sodium Salt Used?
Free cyanoacetone (3-oxobutanenitrile) is unstable. It undergoes rapid self-condensation

(polymerization) and is difficult to store. The sodium salt (enolate) stabilizes the molecule by

delocalizing the negative charge between the oxygen and the alpha-carbon.

Reactivity Profile:

Nucleophile: The enolate carbon is highly nucleophilic, making it excellent for S_N2 reactions

or condensations (e.g., Knoevenagel).

Ambident Reactivity: Depending on the electrophile and solvent, reaction can occur at the

Oxygen (O-alkylation) or Carbon (C-alkylation), though C-alkylation is preferred in

thermodynamic control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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